Cas no 927800-63-3 (8-CHLORO-2-PROPYLQUINOLINE-4-OL)

• Product Name: 8-CHLORO-2-PROPYLQUINOLINE-4-OL
• CAS No: 927800-63-3
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 998927
• PubChem ID: 17750613
• Update Time: 2025-10-05

8-CHLORO-2-PROPYLQUINOLINE-4-OL Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2-PROPYLQUINOLINE-4-OL
• 8-chloro-2-propyl-1H-quinolin-4-one
• 8-CHLORO-4-HYDROXY-2-PROPYLQUINOLINE
• 8-CHLORO-2-PROPYLQUINOLIN-4-OL
• MFCD02684134
• DTXSID10590604
• 8-Chloro-2-propylquinolin-4(1H)-one
• 927800-63-3

• Inchi： 1S/C12H12ClNO/c1-2-4-8-7-11(15)9-5-3-6-10(13)12(9)14-8/h3,5-7H,2,4H2,1H3,(H,14,15)
• InChI Key： RPZOMIPLTWEPBF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C=C(CCC)NC=21)=O

Computed Properties

• Exact Mass: 221.06100
• Monoisotopic Mass: 221.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.256
• Boiling Point: 365.4°C at 760 mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.634
• PSA: 33.12000
• LogP: 3.54630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 8-CHLORO-2-PROPYLQUINOLINE-4-OL

Comprehensive Overview of 8-CHLORO-2-PROPYLQUINOLINE-4-OL (CAS No. 927800-63-3): Properties, Applications, and Research Insights

8-CHLORO-2-PROPYLQUINOLINE-4-OL (CAS No. 927800-63-3) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound, characterized by a chlorine substitution at the 8-position and a propyl group at the 2-position of the quinoline core, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₂ClNO, and precise structural configuration make it a subject of interest for researchers exploring quinoline-based drug discovery and heterocyclic compound applications.

In recent years, the demand for 8-CHLORO-2-PROPYLQUINOLINE-4-OL has surged, particularly in the context of targeted drug design and small-molecule therapeutics. The compound's ability to modulate specific biological pathways aligns with current trends in precision medicine, where researchers prioritize structure-activity relationship (SAR) studies to optimize efficacy. Additionally, its potential role in antimicrobial agents and anti-inflammatory compounds has been highlighted in peer-reviewed journals, reflecting its relevance in addressing global health challenges such as antibiotic resistance.

From a synthetic perspective, CAS No. 927800-63-3 is often utilized as a building block for more complex molecules. Its chloro-quinoline scaffold offers reactivity at multiple sites, enabling derivatization for diverse applications. For instance, it has been employed in the development of fluorescence probes for cellular imaging, leveraging the inherent photophysical properties of quinoline derivatives. This aligns with the growing interest in bioimaging tools and diagnostic reagents, which are critical for advancing biomedical research.

Environmental and regulatory considerations also play a role in the compound's usage. While 8-CHLORO-2-PROPYLQUINOLINE-4-OL is not classified as hazardous under current guidelines, researchers emphasize sustainable synthesis methods to minimize waste. Techniques such as green chemistry and catalytic functionalization are increasingly applied to its production, addressing the broader demand for eco-friendly chemical processes in the industry.

In summary, 8-CHLORO-2-PROPYLQUINOLINE-4-OL (CAS No. 927800-63-3) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its continued study promises to unlock new opportunities in medicinal chemistry and molecular design, making it a cornerstone of modern synthetic endeavors.